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Compound of Interest

Compound Name: Nicotinamide riboside malate

Cat. No.: B15571242 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Nicotinamide Riboside (NR) is a pyridine-nucleoside form of vitamin B3 that acts as a precursor

to nicotinamide adenine dinucleotide (NAD+). NAD+ is a critical coenzyme in cellular

metabolism and is involved in numerous biological processes, including energy production,

DNA repair, and cell signaling. Nicotinamide Riboside Malate (NRM) is a salt of NR that

offers enhanced stability and high water solubility, making it a preferred choice for in vitro and

in vivo studies.[1][2][3][4][5] Proper preparation of NRM stock solutions is crucial for obtaining

accurate and reproducible experimental results. This document provides a detailed protocol for

the preparation, storage, and handling of NRM stock solutions for laboratory use.

Quantitative Data Summary
The following table summarizes the key quantitative data for Nicotinamide Riboside Malate.
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Property Value References

Molecular Formula C₁₅H₂₀N₂O₁₀ [6]

Molecular Weight 388.33 g/mol [6]

CAS Number 2415659-01-5 [6]

Appearance
White to off-white crystalline

powder
[1]

Solubility in Water
Highly soluble (e.g., 116.67

mg/mL)
[1][6]

Solubility in DMSO Soluble [7]

Storage of Powder -20°C for up to 3 years [8]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[6]

Typical in vitro Working

Concentration
1 µM - 1000 µM [6][7]

Experimental Protocols
Materials

Nicotinamide Riboside Malate (NRM) powder

Sterile, nuclease-free water (e.g., cell culture grade) or Dimethyl sulfoxide (DMSO)

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Sterile, microcentrifuge tubes for aliquots

Calibrated analytical balance

Vortex mixer

Sterile filter (0.22 µm) and syringe (optional, for sterile applications)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 100 mM NRM Stock Solution in Water
This protocol describes the preparation of a 100 mM stock solution, which is a common

concentration for laboratory use. Adjust the calculations as needed for different desired

concentrations.

Pre-dissolution Steps:

Bring the NRM powder to room temperature before opening the container to prevent

condensation.

Weigh out the required amount of NRM powder in a sterile conical tube using a calibrated

analytical balance. To prepare 10 mL of a 100 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 388.33 g/mol = 0.38833 g

Weigh out approximately 388.3 mg of NRM powder.

Dissolution:

Add a portion of the sterile water to the conical tube containing the NRM powder.

Vortex the tube until the powder is completely dissolved. NRM is highly soluble in water,

so this should occur readily.[1]

Bring the final volume to 10 mL with sterile water.

Sterilization (Optional):

For cell culture and other sterile applications, sterile-filter the stock solution using a 0.22

µm syringe filter into a new sterile conical tube.

Aliquoting and Storage:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.hygieiabiotech.com/legal-status-of-nicotinamide-riboside-hydrogen-malate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This minimizes freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[6] Protect from light.

Signaling Pathway and Experimental Workflow
NAD+ Salvage Pathway
Nicotinamide Riboside Malate serves as a precursor to NAD+ through the salvage pathway.

The diagram below illustrates the key steps in this pathway.
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Caption: NAD+ Salvage Pathway utilizing Nicotinamide Riboside.

Experimental Workflow for Preparing NRM Stock
Solution
The following diagram outlines the workflow for preparing NRM stock solutions.
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Caption: Workflow for NRM Stock Solution Preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15571242?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Wear appropriate Personal Protective Equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling NRM powder and solutions.

Handle the powder in a well-ventilated area to avoid inhalation of dust.

In case of contact with eyes or skin, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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